1-(3-nitrophenyl)-2-(phenylthio)ethanone

• IUPAC Name: 1-(3-nitrophenyl)-2-phenylsulfanylethanone
• InChI: InChI=1S/C14H11NO3S/c16-14(10-19-13-7-2-1-3-8-13)11-5-4-6-12(9-11)15(17)18/h1-9H,10H2
• InChI Key: AKVORDXUPYCYEI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SCC(=O)C2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C14H11NO3S
• Molecular Weight: 273.31 g/mol

Description

1-(3-nitrophenyl)-2-(phenylthio)ethanone, also known as NPE, is a chemical compound with the molecular formula C14H11NO3S. It is a yellow crystalline solid that is commonly used in scientific research due to its unique properties.

Mechanism of Action

1-(3-nitrophenyl)-2-(phenylthio)ethanone works by covalently binding to a specific amino acid residue on the target protein or molecule upon exposure to UV light. The covalent bond formed between this compound and the target molecule is irreversible, allowing for the identification and isolation of the labeled molecule.
Biochemical and Physiological Effects
This compound has been shown to have little to no effect on the biochemical and physiological properties of the target protein or molecule. This makes it an ideal tool for studying the structure and function of enzymes and receptors without altering their activity or function.

Advantages and Limitations for Lab Experiments

The use of 1-(3-nitrophenyl)-2-(phenylthio)ethanone as a photoaffinity label has several advantages in lab experiments. It is a highly specific and sensitive tool that allows for the identification and isolation of a target protein or molecule in a complex mixture. It is also a non-invasive method that does not alter the biochemical or physiological properties of the target molecule. However, there are also limitations to the use of this compound. It requires exposure to UV light for activation, which can cause damage to cells and tissues. It also requires a high degree of specificity in order to avoid labeling unintended targets.

Future Directions

There are several future directions for the use of 1-(3-nitrophenyl)-2-(phenylthio)ethanone in scientific research. One area of focus is the development of more specific and sensitive photoaffinity labels that can be used to study a wider range of molecules and proteins. Another area of focus is the use of this compound in the development of new drugs and therapies. By identifying and isolating specific proteins and molecules involved in disease pathways, this compound can be used to develop targeted therapies that are more effective and have fewer side effects than traditional drugs.
Conclusion
In conclusion, this compound is a valuable tool in scientific research due to its unique properties as a photoaffinity label. It is widely used in the study of enzymes and receptors involved in signal transduction pathways, and has several advantages over other labeling methods. While there are limitations to its use, the future directions of this compound research hold promise for the development of new drugs and therapies.

Scientific Research Applications

1-(3-nitrophenyl)-2-(phenylthio)ethanone is widely used in scientific research as a photoaffinity label, which is a molecule that can be used to label and identify specific proteins or molecules in a complex mixture. This compound is particularly useful in studying enzymes and receptors that are involved in signal transduction pathways. It can be used to identify the binding site of a ligand or substrate on an enzyme or receptor, as well as to study the conformational changes that occur upon binding.